ethyl 3-methyl-4-[(phenoxyacetyl)amino]benzoate

• IUPAC Name: ethyl 3-methyl-4-[(2-phenoxyacetyl)amino]benzoate
• InChI: InChI=1S/C18H19NO4/c1-3-22-18(21)14-9-10-16(13(2)11-14)19-17(20)12-23-15-7-5-4-6-8-15/h4-11H,3,12H2,1-2H3,(H,19,20)
• InChI Key: UJYNCOOILQKMRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)NC(=O)COC2=CC=CC=C2)C
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic systems and potential metabolites illustrates the versatility and complexity involved in creating compounds with specific functional groups and molecular structures. For instance, the preparation of 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones and ethyl (E)-4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1-propenyl]benzoate showcases multi-step synthetic routes involving acetoacetic esters and Reformatsky reactions respectively (Selič et al., 1997); (Sunthankar et al., 1990).

Molecular Structure Analysis

Single-crystal X-ray crystallography and spectroscopic methods, including NMR and IR, have been instrumental in determining the molecular structures of related compounds. These techniques have elucidated the spatial arrangements and confirmed the presence of specific functional groups in molecules like ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate (İ. Koca et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving ethyl 3-methyl-4-[(phenoxyacetyl)amino]benzoate or its analogs are diverse, demonstrating various reactivity patterns such as cyclization, alkylation, and acylation. The preparation of pyrroles and benzofuran derivatives through reactions like the Horner-Wadsworth-Emmons reaction and cyclization showcases the compound's versatility (Malešič et al., 1997); (Suzuki, 1985).

Physical Properties Analysis

The physical properties, such as melting points, boiling points, and solubility, depend heavily on the molecular structure. For instance, crystallographic studies have provided valuable information on the compound's solid-state properties and intermolecular interactions, contributing to an understanding of its physical behavior (Manolov et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific reactions, highlight the functional versatility of the compound. Studies on related compounds have explored their potential in synthesizing new materials and understanding their mechanisms of action (Angelastro et al., 1992).

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 3-methyl-4-[(phenoxyacetyl)amino]benzoate is a compound that has been utilized in various chemical syntheses and studies focusing on its properties and applications in creating heterocyclic systems and potential therapeutic agents. One area of research involves the synthesis of heterocyclic compounds, where similar compounds are used as reagents for preparing various heterocyclic systems. For instance, derivatives similar to ethyl 3-methyl-4-[(phenoxyacetyl)amino]benzoate have been employed in the synthesis of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among other compounds, showcasing their utility in creating complex chemical structures (Selič, Grdadolnik, & Stanovnik, 1997).

Biological Activity and Pharmacological Potential

Further research into compounds structurally related to ethyl 3-methyl-4-[(phenoxyacetyl)amino]benzoate has explored their biological activities, including their potential as anti-juvenile hormone agents and beta-adrenergic receptor blocking agents. For example, derivatives of ethyl 4-[(phenoxyacetyl)amino]benzoate have been investigated for their ability to induce precocious metamorphosis in silkworms, indicating juvenile hormone deficiency, which could have implications for pest control strategies (Kuwano, Fujita, Furuta, & Yamada, 2008). Additionally, certain derivatives have been studied for their beta-adrenergic blocking and diuretic activities, suggesting potential applications in medical treatments (Bouley, Teulon, Cazes, Cloarec, & Deghenghi, 1986).

Advanced Materials and Optical Properties

Compounds with structural similarities to ethyl 3-methyl-4-[(phenoxyacetyl)amino]benzoate have also been investigated for their optical properties, including their potential in nonlinear optical applications. Research into Schiff base compounds derived from ethyl-4-amino benzoate has led to the identification of materials with significant nonlinear refractive indexes, suggesting their suitability for applications in optical limiting devices, which are crucial for protecting sensors and human eyes from intense light sources (Abdullmajed, Sultan, Al-Asadi, Hassan, Ali, & Emshary, 2021).